Cas no 1040674-85-8 (N-(4-{[2-(2-{[1,1'-biphenyl]-4-yl}acetamido)ethyl]carbamoyl}phenyl)cyclopropanecarboxamide)

• Product Name: N-(4-{[2-(2-{[1,1'-biphenyl]-4-yl}acetamido)ethyl]carbamoyl}phenyl)cyclopropanecarboxamide
• CAS No: 1040674-85-8
• MF: C₂₇H₂₇N₃O₃
• MW: 441.52158665657
• CID: 5980003
• PubChem ID: 25893482
• Update Time: 2025-10-28

N-(4-{[2-(2-{[1,1'-biphenyl]-4-yl}acetamido)ethyl]carbamoyl}phenyl)cyclopropanecarboxamide Chemical and Physical Properties

Names and Identifiers

• N-(4-{[2-(2-{[1,1'-biphenyl]-4-yl}acetamido)ethyl]carbamoyl}phenyl)cyclopropanecarboxamide
• 4-(cyclopropanecarbonylamino)-N-[2-[[2-(4-phenylphenyl)acetyl]amino]ethyl]benzamide
• N-(2-(2-([1,1'-biphenyl]-4-yl)acetamido)ethyl)-4-(cyclopropanecarboxamido)benzamide
• AKOS024501153
• VU0637842-1
• 1040674-85-8
• F5226-0466

• Inchi： 1S/C27H27N3O3/c31-25(18-19-6-8-21(9-7-19)20-4-2-1-3-5-20)28-16-17-29-26(32)22-12-14-24(15-13-22)30-27(33)23-10-11-23/h1-9,12-15,23H,10-11,16-18H2,(H,28,31)(H,29,32)(H,30,33)
• InChI Key： MHEXYJWJKWZBDC-UHFFFAOYSA-N
• SMILES： C(NCCNC(CC1=CC=C(C2=CC=CC=C2)C=C1)=O)(=O)C1=CC=C(NC(C2CC2)=O)C=C1

Computed Properties

• Exact Mass: 441.20524173g/mol
• Monoisotopic Mass: 441.20524173g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 33
• Rotatable Bond Count: 9
• Complexity: 656
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.4
• Topological Polar Surface Area: 87.3Ų

Additional information on N-(4-{[2-(2-{[1,1'-biphenyl]-4-yl}acetamido)ethyl]carbamoyl}phenyl)cyclopropanecarboxamide

N-(4-{[2-(2-{[1,1'-biphenyl]-4-yl}acetamido)ethyl]carbamoyl}phenyl)cyclopropanecarboxamide (CAS 1040674-85-8): A Comprehensive Overview

N-(4-{[2-(2-{[1,1'-biphenyl]-4-yl}acetamido)ethyl]carbamoyl}phenyl)cyclopropanecarboxamide (CAS 1040674-85-8) is a specialized organic compound with a complex molecular structure. This compound, often referred to in research circles for its unique properties, belongs to the class of cyclopropanecarboxamide derivatives. Its intricate structure features a biphenyl moiety linked to a cyclopropanecarboxamide group through an acetamido-ethyl-carbamoyl bridge, making it a subject of interest in medicinal chemistry and drug discovery.

The compound's molecular formula and structural complexity suggest potential applications in pharmaceutical research, particularly in the development of targeted therapies. Researchers are exploring its interactions with biological systems, focusing on its binding affinity and selectivity for specific protein targets. The presence of both aromatic and aliphatic components in its structure contributes to its unique physicochemical properties, including solubility and stability profiles.

Recent trends in drug discovery highlight the importance of small molecule modulators like N-(4-{[2-(2-{[1,1'-biphenyl]-4-yl}acetamido)ethyl]carbamoyl}phenyl)cyclopropanecarboxamide. With the growing demand for precision medicine and personalized therapies, compounds with specific target interactions are gaining attention. The pharmaceutical industry is particularly interested in how such molecules can be optimized for improved bioavailability and therapeutic efficacy.

The synthesis of CAS 1040674-85-8 involves multi-step organic reactions, typically starting from biphenyl-4-ylacetic acid derivatives. The process requires careful control of reaction conditions to ensure proper amide bond formation and cyclopropane ring incorporation. Analytical techniques such as HPLC, NMR spectroscopy, and mass spectrometry are essential for characterizing the final product and verifying its purity.

In the context of current research trends, scientists are investigating the potential of N-(4-{[2-(2-{[1,1'-biphenyl]-4-yl}acetamido)ethyl]carbamoyl}phenyl)cyclopropanecarboxamide in various therapeutic areas. The compound's structural features suggest possible applications in neurological disorders, inflammatory conditions, and metabolic diseases. Its drug-like properties make it a valuable scaffold for further medicinal chemistry optimization.

The commercial availability of CAS 1040674-85-8 is primarily through specialty chemical suppliers catering to pharmaceutical and biotechnology research. The compound is typically offered in small quantities for research purposes, with purity levels ranging from 95% to 98%. Pricing varies depending on quantity and supplier, reflecting the complexity of its synthesis and purification process.

From a regulatory perspective, N-(4-{[2-(2-{[1,1'-biphenyl]-4-yl}acetamido)ethyl]carbamoyl}phenyl)cyclopropanecarboxamide is currently classified as a research chemical without approved therapeutic applications. Researchers working with this compound must adhere to standard laboratory safety protocols and proper chemical handling procedures. While not classified as hazardous under current regulations, appropriate precautions should be taken when handling any laboratory chemical.

The future outlook for CAS 1040674-85-8 appears promising, particularly in the context of drug discovery pipelines and medicinal chemistry programs. As computational methods for molecular docking and virtual screening continue to advance, compounds with complex structures like this one may see increased utilization in structure-activity relationship studies and lead optimization efforts.

For researchers interested in working with N-(4-{[2-(2-{[1,1'-biphenyl]-4-yl}acetamido)ethyl]carbamoyl}phenyl)cyclopropanecarboxamide, it's important to consult the latest scientific literature for updated information on its physicochemical properties, biological activities, and potential applications. The compound represents an interesting case study in modern pharmaceutical chemistry and continues to attract attention from both academic and industrial research groups.